molecular formula C13H24N2O3 B2651841 tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate CAS No. 1779413-16-9

tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Cat. No.: B2651841
CAS No.: 1779413-16-9
M. Wt: 256.346
InChI Key: GUJCTKQTCXPTIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate” is a chemical compound with the CAS Number: 1779413-16-9 . It has a molecular weight of 256.35 . The compound is typically stored at normal temperatures and is in the form of an oil .


Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-5-13(6-8-15)10(14)4-9-17-13/h10H,4-9,14H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and formula.


Physical and Chemical Properties Analysis

This compound has a molecular weight of 256.35 . It is typically stored at normal temperatures and is in the form of an oil . More specific physical and chemical properties such as density, boiling point, and flash point were not found in the retrieved data.

Scientific Research Applications

Synthesis of Spirocyclic Compounds

Researchers have developed methodologies for synthesizing spirocyclic compounds using tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate derivatives. These compounds serve as valuable intermediates for preparing other heterocyclic compounds that may exhibit biological activity (Moskalenko & Boev, 2012).

Conformationally Restricted Pseudopeptides

The compound has been utilized in the synthesis of spirolactams, acting as conformationally restricted pseudopeptides. These molecules mimic the structural features of Pro-Leu and Gly-Leu dipeptides, serving as useful tools in peptide synthesis and drug development (Fernandez et al., 2002).

Gabapentin-Base Synthesis

In the context of designing biologically active compounds, this compound derivatives have been employed in the synthesis of gabapentin-base compounds. These efforts aim to explore novel therapeutic agents with potential applications in treating neurological and psychiatric conditions (Amirani Poor et al., 2018).

Asymmetric Synthesis of Amines

The compound also finds application in the asymmetric synthesis of amines, a crucial aspect of medicinal chemistry and drug synthesis. N-tert-Butanesulfinyl derivatives, for example, are used as intermediates for generating a wide array of enantioenriched amines, highlighting the versatility of this compound in synthesizing complex molecular architectures (Ellman et al., 2002).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed (H302), cause skin irritation (H315), cause serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .

Properties

IUPAC Name

tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-5-13(6-8-15)10(14)4-9-17-13/h10H,4-9,14H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUJCTKQTCXPTIV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2(CC1)C(CCO2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1779413-16-9
Record name tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.